Cas no 7404-14-0 (4-amino-N-(6-methoxyquinolin-8-yl)benzenesulfonamide)

• Product name: 4-amino-N-(6-methoxyquinolin-8-yl)benzenesulfonamide
• CAS No: 7404-14-0
• MF: C₁₆H₁₅N₃O₃S
• MW: 329.373602151871
• CID: 978945
• PubChem ID: 345701

4-amino-N-(6-methoxyquinolin-8-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-(6-methoxyquinolin-8-yl)benzenesulfonamide
• 4-Amino-N-(6-methoxy-8-quinolinyl)benzenesulfonamide
• AC1L83CH
• NSC403439
• sulfanilic acid-(6-methoxy-[8]quinolylamide)
• Sulfanilsaeure-(6-methoxy-[8]chinolylamid)
• NSC-403439
• 4-amino-N-(6-methoxy-8-quinolyl)benzenesulfonamide
• 7404-14-0
• DTXSID70323258

• Inchi： InChI=1S/C16H15N3O3S/c1-22-13-9-11-3-2-8-18-16(11)15(10-13)19-23(20,21)14-6-4-12(17)5-7-14/h2-10,19H,17H2,1H3
• InChI Key： UOVHJIRVCJUADM-UHFFFAOYSA-N
• SMILES： COC1=CC(=C2C(=C1)C=CC=N2)NS(=O)(=O)C3=CC=C(C=C3)N

Computed Properties

• Exact Mass: 329.08355
• Monoisotopic Mass: 329.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.418
• Boiling Point: 569.2°C at 760 mmHg
• Flash Point: 298.1°C
• Refractive Index: 1.695
• PSA: 94.31
• LogP: 4.36140